N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C21H24ClN3O2
• Molecular Weight: 385.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C21H24ClN3O2/c1-15(2)21(27)25-12-10-24(11-13-25)19-9-8-17(14-18(19)22)23-20(26)16-6-4-3-5-7-16/h3-9,14-15H,10-13H2,1-2H3,(H,23,26)
• InChI Key: GFQDFUYVTSUXMA-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3)Cl

Description

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide, commonly known as CIPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. CIPB belongs to the class of benzamide derivatives, which have been found to exhibit a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties. In

Mechanism of Action

The exact mechanism of action of CIPB is not fully understood. However, it has been proposed that CIPB exerts its anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. CIPB may also inhibit the migration and invasion of cancer cells. The antiviral activity of CIPB is thought to be mediated through the inhibition of viral DNA synthesis. The anti-inflammatory activity of CIPB may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
CIPB has been found to have several biochemical and physiological effects. In vitro studies have shown that CIPB can induce DNA damage and cell cycle arrest in cancer cells. CIPB has also been found to modulate the expression of genes involved in apoptosis, cell proliferation, and angiogenesis. In vivo studies have shown that CIPB can inhibit tumor growth and metastasis in animal models. CIPB has also been found to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

CIPB has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. CIPB has been extensively studied for its potential therapeutic properties, making it a well-characterized compound. However, CIPB also has some limitations. It is a highly potent compound, and caution should be exercised when handling and using it in lab experiments. Moreover, the exact mechanism of action of CIPB is not fully understood, and further studies are needed to elucidate its mode of action.

Future Directions

There are several future directions for research on CIPB. One area of research is to further investigate the anticancer activity of CIPB and its potential use in cancer therapy. Another area of research is to explore the antiviral activity of CIPB and its potential use in the treatment of viral infections. Moreover, more studies are needed to understand the mechanism of action of CIPB and its biochemical and physiological effects. Finally, the development of novel analogs of CIPB with improved potency and selectivity could lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of CIPB involves the reaction of 3-chloro-4-(4-isobutyryl-1-piperazinyl)aniline with benzoyl chloride in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to yield the final product. The synthesis of CIPB has been optimized to achieve high yield and purity.

Scientific Research Applications

CIPB has been extensively studied for its potential therapeutic properties. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. CIPB has also been shown to possess antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2) and human cytomegalovirus (HCMV). Moreover, CIPB has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.